N-(3-fluorophenyl)-2-(3-((4-methylbenzyl)sulfonyl)-1H-indol-1-yl)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[3-[(4-methylphenyl)methylsulfonyl]indol-1-yl]acetamide
• InChI: InChI=1S/C24H21FN2O3S/c1-17-9-11-18(12-10-17)16-31(29,30)23-14-27(22-8-3-2-7-21(22)23)15-24(28)26-20-6-4-5-19(25)13-20/h2-14H,15-16H2,1H3,(H,26,28)
• InChI Key: HYUUXBNMILWBGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C24H21FN2O3S
• Molecular Weight: 436.5 g/mol
• CAS No.: 878061-83-7

Description

N-(3-fluorophenyl)-2-(3-((4-methylbenzyl)sulfonyl)-1H-indol-1-yl)acetamide is a useful research compound. Its molecular formula is C24H21FN2O3S and its molecular weight is 436.5. The purity is usually 95%.
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Scientific Research Applications

Immunomodulatory Effects

One study demonstrates the immunomodulatory effects of a similar compound, highlighting its potential to enhance the immune response against tumors. This compound was shown to augment lymphocyte and macrophage responses, potentially aiding in tumor cell destruction and offering a new avenue for cancer immunotherapy (Wang et al., 2004).

Antiepileptic Properties

Another research focus is on the development of broad-spectrum antiepileptic drugs (AEDs). A study identified a compound with similar structural features that showed strong anticonvulsant activity in various models, suggesting the potential of N-(3-fluorophenyl)-2-(3-((4-methylbenzyl)sulfonyl)-1H-indol-1-yl)acetamide derivatives as AED candidates (Tanaka et al., 2019).

Coordination Complexes and Antioxidant Activity

Research into coordination complexes constructed from pyrazole-acetamide derivatives, including similar structures, has shown significant antioxidant activity. These findings indicate the potential for designing novel antioxidant agents based on the structural framework of this compound (Chkirate et al., 2019).

Analgesic Agents

The synthesis and pharmacological evaluation of (indol-3-yl)alkylamides, with structures related to the compound , have shown promising analgesic properties. This suggests the potential of this compound derivatives as potent analgesic agents (Fouchard et al., 2001).

Synthetic Applications

Moreover, the compound has relevance in synthetic chemistry, serving as a functional group or core structure for the development of various pharmaceutical and natural products. Studies have highlighted its utility in synthesizing N-alkylacetamides and protected amines, underscoring its versatility in drug development and chemical synthesis (Sakai et al., 2022).